Cas no 28363-79-3 (1,2-Cyclopropanedicarboxylicacid, 3-methyl-, dimethyl ester, (1R,2R)-rel- (9CI))

1,2-Cyclopropanedicarboxylicacid, 3-methyl-, dimethyl ester, (1R,2R)-rel- (9CI) structure
28363-79-3 structure
Product Name:1,2-Cyclopropanedicarboxylicacid, 3-methyl-, dimethyl ester, (1R,2R)-rel- (9CI)
CAS No:28363-79-3
MF:C8H12O4
MW:172.178483009338
CID:257382
PubChem ID:737104
Update Time:2025-04-19

1,2-Cyclopropanedicarboxylicacid, 3-methyl-, dimethyl ester, (1R,2R)-rel- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,2-Cyclopropanedicarboxylicacid, 3-methyl-, dimethyl ester, (1R,2R)-rel- (9CI)
    • DIMETHYL 3-METHYL-TRANS-1,2-CYCLOPROPANEDICARBOXYLATE
    • NULL
    • (+-)-3-Methyl-cyclopropan-dicarbonsaeure-(1r.2t)-dimethylester
    • (+-)-3-methyl-cyclopropane-dicarboxylic acid-(1r.2t)-dimethyl ester
    • TRANS-DIMETHYL 3-METHYL-1,2-CYCLOPROPANEDICARBOXYLATE
    • dimethyl(1r,2r)-3-methylcyclopropane-1,2-dicarboxylate
    • DTXSID60951044
    • dimethyl 3-methyl-trans-1,2-cyclopropane dicarboxylate
    • Trans-dimethyl3-methylcyclopropane-1,2-dicarboxylate
    • 28363-79-3
    • RXDPFIPAMAIMFJ-PHDIDXHHSA-N
    • SCHEMBL2953602
    • (1R,2R)-dimethyl 3-methylcyclopropane-1,2-dicarboxylate
    • dimethyl (1R,2R)-3-methylcyclopropane-1,2-dicarboxylate
    • Trans-dimethyl 3-methylcyclopropane-1,2-dicarboxylate
    • Inchi： 1S/C8H12O4/c1-4-5(7(9)11-2)6(4)8(10)12-3/h4-6H,1-3H3/t5-,6-/m1/s1
    • InChI Key： RXDPFIPAMAIMFJ-PHDIDXHHSA-N
    • SMILES： O(C)C([C@H]1[C@H](C(=O)OC)C1C)=O

Computed Properties

  • Exact Mass: 172.07400
  • Monoisotopic Mass: 172.073559
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 52.6

Experimental Properties

  • Color/Form: Not available
  • Density: 1.2104 (rough estimate)
  • Boiling Point: 100 °C (18 mmHg)
  • Flash Point: 102.3 °C
  • Refractive Index: 1.444-1.446
  • PSA: 52.60000
  • LogP: 0.21450
  • Solubility: Not available

1,2-Cyclopropanedicarboxylicacid, 3-methyl-, dimethyl ester, (1R,2R)-rel- (9CI) Security Information

  • Safety Instruction： 24/25
  • Risk Phrases：R24/25

1,2-Cyclopropanedicarboxylicacid, 3-methyl-, dimethyl ester, (1R,2R)-rel- (9CI) Customs Data

  • HS CODE：2917209090
  • Customs Data：

    China Customs Code:

    2917209090

    Overview:

    HS:2917209090 other(Cycloalkane\Cycloene\Cyclic terpene)Polycarboxylic acid VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    2917209090 other cyclanic, cyclenic or cyclotherpenic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

1,2-Cyclopropanedicarboxylicacid, 3-methyl-, dimethyl ester, (1R,2R)-rel- (9CI) Production Method

Production Method 1

18915-90-7 18915-90-7
28363-79-3 28363-79-3
624-49-7 624-49-7
14661-79-1 14661-79-1
826-34-6 826-34-6
Reaction Conditions
1.1 Solvents: Dichloromethane
Reference
Cyclopropanediamines. 3. Pure diastereomers of 1,2-cyclopropanedicarboxylic acids and derivatives
Von der Saal, Wolfgang; et al, Liebigs Annalen der Chemie, 1989, (8), 703-12

Production Method 2

19643-31-3 19643-31-3
28363-79-3 28363-79-3
624-49-7 624-49-7
14661-79-1 14661-79-1
826-34-6 826-34-6
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Dichloromethane ,  Water
2.1 Solvents: Dichloromethane
Reference
Cyclopropanediamines. 3. Pure diastereomers of 1,2-cyclopropanedicarboxylic acids and derivatives
Von der Saal, Wolfgang; et al, Liebigs Annalen der Chemie, 1989, (8), 703-12

Production Method 3

75-18-3 75-18-3
28363-79-3 28363-79-3
624-49-7 624-49-7
14661-79-1 14661-79-1
826-34-6 826-34-6
Reaction Conditions
1.1 Solvents: Acetone
2.1 Reagents: Sodium hydroxide Solvents: Dichloromethane ,  Water
3.1 Solvents: Dichloromethane
Reference
Cyclopropanediamines. 3. Pure diastereomers of 1,2-cyclopropanedicarboxylic acids and derivatives
Von der Saal, Wolfgang; et al, Liebigs Annalen der Chemie, 1989, (8), 703-12

1,2-Cyclopropanedicarboxylicacid, 3-methyl-, dimethyl ester, (1R,2R)-rel- (9CI) Raw materials

1,2-Cyclopropanedicarboxylicacid, 3-methyl-, dimethyl ester, (1R,2R)-rel- (9CI) Preparation Products

1,2-Cyclopropanedicarboxylicacid, 3-methyl-, dimethyl ester, (1R,2R)-rel- (9CI) Related Literature

Related Categories

28363-79-3 (1,2-Cyclopropanedicarboxylicacid, 3-methyl-, dimethyl ester, (1R,2R)-rel- (9CI)) Related Products

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.